Cas no 795291-24-6 ((2Z)-3-phenyl-2-{3-phenyl-1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl}prop-2-enenitrile)

• Product Name: (2Z)-3-phenyl-2-{3-phenyl-1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl}prop-2-enenitrile
• CAS No: 795291-24-6
• MF: C₁₈H₁₁N₅S
• MW: 329.378441095352
• CID: 6347826
• PubChem ID: 71778695
• Update Time: 2025-07-18

(2Z)-3-phenyl-2-{3-phenyl-1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl}prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-phenyl-2-{3-phenyl-1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl}prop-2-enenitrile
• F1715-0010
• (Z)-3-phenyl-2-(3-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)prop-2-enenitrile
• (Z)-3-phenyl-2-(3-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)acrylonitrile
• (2Z)-3-phenyl-2-{3-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}prop-2-enenitrile
• 795291-24-6
• AKOS024609191
• Z57050186

• Inchi： 1S/C18H11N5S/c19-12-15(11-13-7-3-1-4-8-13)17-22-23-16(20-21-18(23)24-17)14-9-5-2-6-10-14/h1-11H/b15-11-
• InChI Key： NQGZCVBVRJPVIQ-PTNGSMBKSA-N
• SMILES： S1C(/C(/C#N)=C\C2C=CC=CC=2)=NN2C1=NN=C2C1C=CC=CC=1

Computed Properties

• Exact Mass: 329.07351655g/mol
• Monoisotopic Mass: 329.07351655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.1Ų

Additional information on (2Z)-3-phenyl-2-{3-phenyl-1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl}prop-2-enenitrile

Comprehensive Analysis of (2Z)-3-phenyl-2-{3-phenyl-1,2,4triazolo[3,4-b][1,3,4]thiadiazol-6-yl}prop-2-enenitrile (CAS No. 795291-24-6)

The compound (2Z)-3-phenyl-2-{3-phenyl-1,2,4triazolo[3,4-b][1,3,4]thiadiazol-6-yl}prop-2-enenitrile (CAS No. 795291-24-6) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals and materials science. This heterocyclic compound combines a triazolothiadiazole core with a phenylprop-2-enenitrile moiety, creating a versatile scaffold for further chemical modifications. Researchers are particularly interested in its conjugated system, which may contribute to interesting photophysical properties.

In the context of current scientific trends, this compound aligns with the growing demand for nitrile-containing pharmaceuticals and functional materials. The presence of both triazole and thiadiazole rings in its structure makes it particularly relevant to drug discovery efforts targeting various biological pathways. Recent literature searches reveal increasing interest in such nitrogen-sulfur heterocycles for their potential as kinase inhibitors or antimicrobial agents, though specific applications of this particular compound remain under investigation.

The synthetic route to 795291-24-6 typically involves multi-step organic transformations, with key steps including the formation of the 1,2,4-triazolo[3,4-b][1,3,4]thiadiazole core followed by introduction of the α,β-unsaturated nitrile functionality. Analytical characterization of this compound presents certain challenges due to the complexity of its polycyclic system, requiring advanced techniques such as 2D NMR spectroscopy and high-resolution mass spectrometry for unambiguous structure confirmation.

From a materials science perspective, the extended π-conjugation in (2Z)-3-phenyl-2-{3-phenyl-1,2,4triazolo[3,4-b][1,3,4]thiadiazol-6-yl}prop-2-enenitrile suggests potential applications in organic electronics. The compound's ability to participate in charge-transfer complexes makes it interesting for development of organic semiconductors or nonlinear optical materials. These applications are particularly relevant given the current industry focus on sustainable and flexible electronic devices.

Stability studies indicate that CAS No. 795291-24-6 maintains good chemical integrity under standard storage conditions, though like many nitrile-containing compounds, it may require protection from prolonged exposure to strong bases or reducing agents. The compound's lipophilicity parameters, calculated using various computational methods, suggest favorable membrane permeability characteristics that could be advantageous in medicinal chemistry applications.

Recent patent literature reveals growing intellectual property activity surrounding related triazolothiadiazole derivatives, though specific claims regarding 795291-24-6 remain limited. This presents opportunities for further research and development, particularly in exploring structure-activity relationships through systematic structure-activity relationship (SAR) studies. The compound's molecular weight and polar surface area fall within ranges typically considered favorable for drug-like molecules.

Environmental and safety assessments of (2Z)-3-phenyl-2-{3-phenyl-1,2,4triazolo[3,4-b][1,3,4]thiadiazol-6-yl}prop-2-enenitrile suggest it should be handled with standard laboratory precautions. While not classified as highly hazardous, proper personal protective equipment should be used when working with this compound, in line with general good laboratory practices for handling organic synthetic intermediates.

The future research directions for this compound likely include exploration of its biological activity profile and optimization of its physical properties for specific applications. The presence of multiple hydrogen bond acceptors in its structure makes it particularly interesting for molecular recognition studies and supramolecular chemistry applications. As research into heterocyclic building blocks continues to expand, compounds like 795291-24-6 will undoubtedly play important roles in advancing both pharmaceutical and materials science frontiers.